Cas no 53496-81-4 (1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 53496-81-4
• MF: C₁₆H₁₉FO₂
• MW: 262.319268465042
• CID: 357144
• PubChem ID: 71365199
• Update Time: 2025-04-19

1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-(6-fluoro-2-methyl-3H-inden-1-yl)acetate
• DTXSID50788624
• 53496-81-4
• tert-Butyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate

• Inchi： 1S/C16H19FO2/c1-10-7-11-5-6-12(17)8-14(11)13(10)9-15(18)19-16(2,3)4/h5-6,8H,7,9H2,1-4H3
• InChI Key： PRVDXLRCRNBWFS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CC(=O)OC(C)(C)C)=C(C)C2

Computed Properties

• Exact Mass: 262.13697
• Monoisotopic Mass: 262.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3